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Compound of Interest

Compound Name: Benzyldichlorophosphite

Cat. No.: B123500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of Benzyldichlorophosphite, a

versatile reagent in organic synthesis, particularly in the formation of phospholipids. This

document collates known alternate names, chemical identifiers, and available physicochemical

and safety data to support its application in research and development.

Nomenclature and Synonyms
Benzyldichlorophosphite is known by several alternative names in chemical literature and

commercial catalogs. A clear understanding of this nomenclature is crucial for accurate

literature searches and material sourcing.

Below is a summary of the common synonyms and identifiers for Benzyldichlorophosphite.

Name Type Identifier

Common Name Benzyldichlorophosphite

Alternate Name Benzyloxydichlorophosphine

Systematic Name Phosphorodichloridous Acid Phenylmethyl Ester

Abbreviation BODP

CAS Number 76101-29-6
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The relationships between these names and the chemical entity are illustrated in the diagram

below.
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Caption: Nomenclature and identifiers for Benzyldichlorophosphite.

Physicochemical Properties
A comprehensive dataset of the physical and chemical properties of Benzyldichlorophosphite
is essential for its proper handling, storage, and application in experimental settings. The

following table summarizes the available data.
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Property Value

Molecular Formula C₇H₇Cl₂OP

Molecular Weight 209.01 g/mol

Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Note: A comprehensive set of experimentally determined physical properties is not readily

available in the public domain. Researchers should consult supplier-specific documentation for

more detailed information.

Spectroscopic Data
Detailed spectroscopic data for Benzyldichlorophosphite is not widely published. For

structural confirmation and purity assessment, comparison with reference spectra is

recommended. Generally, for similar organophosphorus compounds, the following

spectroscopic techniques are informative:

³¹P NMR: This is a key technique for characterizing phosphorus-containing compounds, with

the chemical shift being highly sensitive to the electronic environment of the phosphorus

atom.

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

benzylic protons (CH₂) and the aromatic protons of the phenyl group.

¹³C NMR: The carbon NMR spectrum would provide information on the number and types of

carbon environments within the molecule.

IR Spectroscopy: Infrared spectroscopy can identify characteristic vibrational frequencies for

the P-Cl, P-O, and C-H bonds present in the molecule.
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Mass Spectrometry: This technique can be used to determine the molecular weight and

fragmentation pattern, aiding in structural elucidation.

Safety and Handling
Benzyldichlorophosphite is a reactive chemical and requires careful handling. The following

information is derived from available safety data sheets.

Hazard Category Description

Health Hazards
Corrosive. Causes severe skin burns and eye

damage. May cause respiratory irritation.

Physical Hazards Reacts with water.

Environmental Hazards No data available

Precautionary Measures:

Handling: Use only in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed. Keep away

from incompatible materials such as water and strong oxidizing agents.

First Aid:

Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Get medical

attention immediately.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get

medical attention immediately.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of Benzyldichlorophosphite
are not readily available in open-access literature. However, it is cited as a reagent in the

synthesis of phospholipids. For instance, its use in the preparation of 1,3-diamidophospholipids

has been reported. Researchers seeking to use this compound should refer to specialized

chemical synthesis literature and patents.

The general synthetic utility of Benzyldichlorophosphite lies in its reactivity as a

phosphitylating agent. The two chlorine atoms are good leaving groups, allowing for the

sequential or simultaneous introduction of two nucleophiles, such as alcohols or amines, to

form phosphite esters or phosphoramidites, respectively. This reactivity is central to its

application in the synthesis of complex molecules like phospholipids and as an intermediate in

the production of drugs such as Miltefosine.

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety or handling guide. Users should consult the relevant Safety Data

Sheet (SDS) and other technical documents provided by the supplier before handling this

chemical. All laboratory work should be conducted by trained professionals in a suitably

equipped facility.

To cite this document: BenchChem. [Benzyldichlorophosphite: A Technical Overview of
Nomenclature and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123500#benzyldichlorophosphite-alternate-names-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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